Cas no 62755-66-2 (Piperazine, 1-[4-(4-chlorophenoxy)phenyl]-)

Piperazine, 1-[4-(4-chlorophenoxy)phenyl]- structure
62755-66-2 structure
Product Name:Piperazine, 1-[4-(4-chlorophenoxy)phenyl]-
CAS No:62755-66-2
MF:C16H17ClN2O
MW:288.771982908249
CID:432467
PubChem ID:4738782
Update Time:2025-04-19

Piperazine, 1-[4-(4-chlorophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[4-(4-chlorophenoxy)phenyl]-
    • 1-[4-(4-chlorophenoxy)phenyl]piperazine
    • DTXSID40406244
    • Oprea1_845299
    • 62755-66-2
    • Inchi: 1S/C16H17ClN2O/c17-13-1-5-15(6-2-13)20-16-7-3-14(4-8-16)19-11-9-18-10-12-19/h1-8,18H,9-12H2
    • InChI Key: NQDDRZNHPHUEHH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC1C=CC(=CC=1)N1CCNCC1

Computed Properties

  • Exact Mass: 288.10311
  • Monoisotopic Mass: 288.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 24.5Ų

Experimental Properties

  • PSA: 24.5
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